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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of AVX
13616, a potent antibacterial agent, particularly effective against drug-resistant Staphylococcus

pathogens.[1][2] Adherence to this protocol is crucial for ensuring the accuracy and

reproducibility of experimental results.

Compound Information
A thorough understanding of the physicochemical properties of AVX 13616 is essential for the

accurate preparation of stock solutions. The key quantitative data for this compound are

summarized in the table below.
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Property Value Source

CAS Number 900814-48-4 [3][4][5]

Molecular Formula C50H73Cl2N7O7

Molecular Weight 955.06 g/mol

Appearance Powder

Purity >97%

Solubility Soluble in DMSO

Storage Store at -20°C

Experimental Protocol: Preparation of a 10 mM AVX
13616 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of AVX 13616 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
AVX 13616 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, calibrated micropipettes and tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Safety Precautions
Always handle AVX 13616 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Consult the Material Safety Data Sheet (MSDS) for AVX 13616 for comprehensive safety

information.

Step-by-Step Procedure
Calculate the required mass of AVX 13616:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated using the

following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 955.06 g/mol x 1000 mg/g

Mass = 9.55 mg

Weighing AVX 13616:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 9.55 mg of AVX 13616 powder into the tared tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AVX 13616
powder.

Close the tube tightly and vortex thoroughly for at least 30 seconds to facilitate dissolution.

Ensuring Complete Dissolution (Optional but Recommended):

For enhanced solubility, gently warm the tube to 37°C.
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Subsequently, place the tube in an ultrasonic bath and sonicate for a short period until the

solution is clear and free of any visible particulates.

Storage of the Stock Solution:

The freshly prepared 10 mM AVX 13616 stock solution can be stored at -20°C for several

months.

For short-term storage, 2-8°C is acceptable.

It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of the AVX 13616 stock

solution.
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Preparation

Optional Enhancement

Storage

1. Calculate Mass
(9.55 mg for 1 mL of 10 mM)

2. Weigh AVX 13616

3. Add 1 mL DMSO

4. Vortex to Dissolve

5a. Warm to 37°C

For higher solubility

6. Aliquot

If skipping optional steps

5b. Sonicate

7. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing AVX 13616 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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